Hydroxysimazine
Hydroxysimazine
Simazine-2-hydroxy is a diamino-1,3,5-triazine that is N,N'-diethyl-1,3,5-triazine-2,4-diamine substituted by a hydroxy group at position 2. It is a metabolite of the herbicide simazine. It has a role as a marine xenobiotic metabolite. It is a diamino-1,3,5-triazine and a heteroaryl hydroxy compound.
Brand Name:
Vulcanchem
CAS No.:
2599-11-3
VCID:
VC21265247
InChI:
InChI=1S/C7H13N5O/c1-3-8-5-10-6(9-4-2)12-7(13)11-5/h3-4H2,1-2H3,(H3,8,9,10,11,12,13)
SMILES:
CCNC1=NC(=NC(=O)N1)NCC
Molecular Formula:
C7H13N5O
Molecular Weight:
183.21 g/mol
Hydroxysimazine
CAS No.: 2599-11-3
Cat. No.: VC21265247
Molecular Formula: C7H13N5O
Molecular Weight: 183.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Simazine-2-hydroxy is a diamino-1,3,5-triazine that is N,N'-diethyl-1,3,5-triazine-2,4-diamine substituted by a hydroxy group at position 2. It is a metabolite of the herbicide simazine. It has a role as a marine xenobiotic metabolite. It is a diamino-1,3,5-triazine and a heteroaryl hydroxy compound. |
|---|---|
| CAS No. | 2599-11-3 |
| Molecular Formula | C7H13N5O |
| Molecular Weight | 183.21 g/mol |
| IUPAC Name | 4,6-bis(ethylamino)-1H-1,3,5-triazin-2-one |
| Standard InChI | InChI=1S/C7H13N5O/c1-3-8-5-10-6(9-4-2)12-7(13)11-5/h3-4H2,1-2H3,(H3,8,9,10,11,12,13) |
| Standard InChI Key | YQIXRXMOJFQVBV-UHFFFAOYSA-N |
| Isomeric SMILES | CCNC1=NC(=O)N=C(N1)NCC |
| SMILES | CCNC1=NC(=NC(=O)N1)NCC |
| Canonical SMILES | CCNC1=NC(=O)N=C(N1)NCC |
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